Cas no 1289123-08-5 (3-Ethyl-5-fluorobenzaldehyde)

• Product Name: 3-Ethyl-5-fluorobenzaldehyde
• CAS No: 1289123-08-5
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 5462651
• PubChem ID: 84763317
• Update Time: 2025-09-23

3-Ethyl-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-fluorobenzaldehyde
• Z3243590901
• Benzaldehyde, 3-ethyl-5-fluoro-
• 3-Ethyl-5-fluorobenzaldehyde

• Inchi： 1S/C9H9FO/c1-2-7-3-8(6-11)5-9(10)4-7/h3-6H,2H2,1H3
• InChI Key： NJLSTRTVUZJHCS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)CC

Computed Properties

• Exact Mass: 152.063743068 g/mol
• Monoisotopic Mass: 152.063743068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.16
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 209.1±28.0 °C(Predicted)

Additional information on 3-Ethyl-5-fluorobenzaldehyde

Recent Advances in the Application of 3-Ethyl-5-fluorobenzaldehyde (CAS: 1289123-08-5) in Chemical Biology and Pharmaceutical Research

3-Ethyl-5-fluorobenzaldehyde (CAS: 1289123-08-5) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of fluorinated pharmaceuticals. Recent studies highlight its utility in constructing complex molecular architectures, leveraging the unique electronic and steric properties imparted by the ethyl and fluorine substituents. This compound has been instrumental in the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Ethyl-5-fluorobenzaldehyde as a precursor in the synthesis of selective JAK3 inhibitors. The fluorine atom at the 5-position was found to enhance binding affinity through favorable halogen bonding interactions with the kinase's hinge region, while the ethyl group improved metabolic stability. This research underscores the compound's importance in targeting immune-related disorders, with derivatives showing promising in vitro activity against rheumatoid arthritis pathways.

In the field of antimicrobial drug development, researchers at the University of Tokyo recently reported (2024, Bioorganic & Medicinal Chemistry Letters) a series of novel quinolone antibiotics incorporating the 3-Ethyl-5-fluorobenzaldehyde scaffold. The fluorinated benzaldehyde moiety was critical for maintaining antibacterial activity against drug-resistant Staphylococcus aureus strains while reducing cytotoxicity. Molecular modeling studies revealed that the 5-fluoro group participates in key hydrogen bonding interactions with bacterial DNA gyrase.

The compound's application extends to PET radiopharmaceuticals, as evidenced by a 2024 Nature Communications publication. Scientists at MIT developed a fluorine-18 labeled analog of 3-Ethyl-5-fluorobenzaldehyde for imaging neuroinflammation. The ethyl group was strategically maintained to optimize blood-brain barrier penetration, while the aldehyde functionality allowed for efficient conjugation to targeting vectors. This work represents a significant advancement in neurodegenerative disease diagnostics.

From a synthetic chemistry perspective, recent methodological improvements (2023, Organic Process Research & Development) have addressed previous challenges in the large-scale production of 3-Ethyl-5-fluorobenzaldehyde. A novel continuous flow process achieved 85% yield with excellent purity (>99%), overcoming limitations of traditional batch methods. This technological advancement is expected to facilitate broader adoption of this building block in industrial pharmaceutical applications.

Looking forward, the unique properties of 3-Ethyl-5-fluorobenzaldehyde continue to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a key component in the development of covalent inhibitors. The compound's balanced lipophilicity (calculated logP = 2.1) and polar surface area (45 Ų) make it particularly valuable for optimizing drug-like properties in lead optimization campaigns.